3-[4-(Prop-2-yn-1-yl)piperazine-1-carbonyl]-1lambda6-thiolane-1,1-dione

• IUPAC Name: (1,1-dioxothiolan-3-yl)-(4-prop-2-ynylpiperazin-1-yl)methanone
• InChI: InChI=1S/C12H18N2O3S/c1-2-4-13-5-7-14(8-6-13)12(15)11-3-9-18(16,17)10-11/h1,11H,3-10H2
• InChI Key: XYCOFOMVJCXCOF-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1CCN(CC1)C(=O)C2CCS(=O)(=O)C2
• Molecular Formula: C12H18N2O3S
• Molecular Weight: 270.35 g/mol

Description

3-[4-(Prop-2-yn-1-yl)piperazine-1-carbonyl]-1lambda6-thiolane-1,1-dione is a chemical compound that has gained interest in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[4-(Prop-2-yn-1-yl)piperazine-1-carbonyl]-1lambda6-thiolane-1,1-dione involves the inhibition of enzymes such as carbonic anhydrase and matrix metalloproteinases, which are involved in tumor growth and invasion. It also has anti-inflammatory and anti-oxidant properties that may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that the compound has a cytotoxic effect on cancer cells, inhibits angiogenesis, and reduces inflammation. It has also been found to have neuroprotective effects and may have potential in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[4-(Prop-2-yn-1-yl)piperazine-1-carbonyl]-1lambda6-thiolane-1,1-dione in lab experiments is its ability to inhibit specific enzymes involved in various biological processes. However, its cytotoxic effects may limit its use in certain experiments, and further studies are needed to determine its safety and efficacy.

Future Directions

Future research on the compound may focus on its potential use in the treatment of various diseases, including cancer and neurodegenerative disorders. Studies may also investigate its mechanism of action and potential side effects to determine its safety and efficacy for clinical use. Additionally, the development of new synthesis methods and modifications of the compound may lead to the discovery of more potent and effective analogs.

Synthesis Methods

The synthesis of 3-[4-(Prop-2-yn-1-yl)piperazine-1-carbonyl]-1lambda6-thiolane-1,1-dione involves the reaction of propargylamine with ethyl chloroformate and piperazine in the presence of triethylamine. The resulting product is then treated with thiolactic acid to form the desired compound.

Scientific Research Applications

The compound has been studied for its potential use in cancer therapy due to its ability to inhibit the activity of enzymes involved in tumor growth. It has also been investigated for its anti-inflammatory and anti-oxidant properties, which may have applications in the treatment of various diseases.